2-({2'-Amino-3'-cyano-6',7-dimethyl-2-oxo-1,2-dihydrospiro[indole-3,4'-pyran]-5'-yl}carbonyloxy)ethyl 2-methylprop-2-enoate

• IUPAC Name: 2-(2-methylprop-2-enoyloxy)ethyl 6'-amino-5'-cyano-2',7-dimethyl-2-oxospiro[1H-indole-3,4'-pyran]-3'-carboxylate
• InChI: InChI=1S/C22H21N3O6/c1-11(2)19(26)29-8-9-30-20(27)16-13(4)31-18(24)15(10-23)22(16)14-7-5-6-12(3)17(14)25-21(22)28/h5-7H,1,8-9,24H2,2-4H3,(H,25,28)
• InChI Key: WROCFZXZPAOEOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C3(C(=C(OC(=C3C(=O)OCCOC(=O)C(=C)C)C)N)C#N)C(=O)N2
• Molecular Formula: C22H21N3O6
• Molecular Weight: 423.4 g/mol

Description

2-({2'-Amino-3'-cyano-6',7-dimethyl-2-oxo-1,2-dihydrospiro[indole-3,4'-pyran]-5'-yl}carbonyloxy)ethyl 2-methylprop-2-enoate is a useful research compound. Its molecular formula is C22H21N3O6 and its molecular weight is 423.425. The purity is usually 95%.
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Scientific Research Applications

Synthesis Methods

Research has demonstrated various methods for synthesizing compounds related to 2-({2'-Amino-3'-cyano-6',7-dimethyl-2-oxo-1,2-dihydrospiro[indole-3,4'-pyran]-5'-yl}carbonyloxy)ethyl 2-methylprop-2-enoate. For instance, Mortikov et al. (2008) described a three-component synthesis method involving isatins, cyanoacetic acid derivatives, and α-methylenecarbonyl compounds in ethanol, catalyzed by triethylamine, to form spiro[indole-3,4'-pyrans] (Mortikov et al., 2008). Additionally, Rahmati et al. (2012) reported a one-pot, three-component condensation reaction using isatin, aminopyrazole, and alkyl cyanoacetate in water to yield related compounds (Rahmati et al., 2012).

Catalytic and Synthetic Applications

These compounds have been synthesized for various catalytic and synthetic applications. For example, a study by Yavari and Bayat (2003) involved the reaction of ethyl oxo-(2-oxo-cycloalkyl)-ethanoates with triphenylphosphine and dialkyl acetylenedicarboxylates, leading to spiro-cyclobutene derivatives and eventually to 2H-pyran derivatives (Yavari & Bayat, 2003). Another study by Borah et al. (2022) developed a sustainable one-pot approach for synthesizing amino-substituted dihydropyrano[3,2-b]pyran-3-carbonitriles and spiro-pyrano[3,2-b]pyran derivatives, which are considered medicinally privileged (Borah et al., 2022).

Potential Biological and Medicinal Significance

The synthesized compounds often display potential biological and medicinal significance. For instance, Gupta et al. (2018) synthesized spiro[indoline-3,4'-pyrano[2,3-c]pyrazole] derivatives as novel corrosion inhibitors for mild steel, using a green chemistry approach (Gupta et al., 2018). Sharma et al. (2016) focused on the green synthesis of spiro[indolin-2-one-3,4'-pyrano[2,3-c]pyrazoles], analyzing their spectral and X-ray crystallographic behaviors for potential biological interests (Sharma et al., 2016).